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Compound of Interest

Compound Name: 4-(Chloromethyl)benzoyl chloride

Cat. No.: B116642 Get Quote

Essential Safety and Handling Guide for 4-
(Chloromethyl)benzoyl Chloride
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety, handling, and disposal information for 4-
(Chloromethyl)benzoyl chloride (CAS No. 876-08-4). Adherence to these procedures is

essential for ensuring laboratory safety and minimizing risk.

Immediate Safety Information
4-(Chloromethyl)benzoyl chloride is a corrosive and hazardous chemical that requires

stringent safety precautions.[1][2][3][4] It can cause severe skin burns, serious eye damage,

and respiratory irritation.[1][2][4][5]
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Hazard Statement GHS Classification Signal Word

Causes severe skin burns and

eye damage.[2][3]

Skin Corrosion/Irritation,

Category 1B; Serious Eye

Damage/Eye Irritation,

Category 1

Danger

May cause respiratory

irritation.[1][4]

Specific target organ toxicity —

Single exposure, Category 3
Danger

May be corrosive to metals.[3]
Corrosive to Metals, Category

1
Warning

Key Physical and Chemical Properties:

Property Value

Molecular Formula C8H6Cl2O

Molecular Weight 189.04 g/mol [4]

Appearance
White or colorless to almost white or almost

colorless powder, lump, or clear liquid

Melting Point 30-32 °C (lit.)[1]

Boiling Point 126-128 °C/6 mmHg (lit.)[1]

Flash Point 93 °C (199.4 °F) - closed cup[1]

Storage Temperature
Recommended storage temperature can be

found on the product label.

Personal Protective Equipment (PPE)
A comprehensive PPE ensemble is mandatory when handling 4-(Chloromethyl)benzoyl
chloride.[6][7][8]
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Body Part Required PPE

Eyes/Face
Chemical safety goggles and a full-face shield.

[1][2][8]

Skin

Chemical-resistant gloves (e.g., nitrile or butyl

rubber), a flame-retardant lab coat, and closed-

toe shoes.[2][7][9] An apron should be worn

when splashing is possible.[9]

Respiratory

A NIOSH/MSHA or European Standard EN 149

approved respirator with an appropriate

cartridge for organic vapors and acid gases.[1]

[2]

Operational Plan: Step-by-Step Handling Protocol
Preparation:

Work Area: All work must be conducted in a well-ventilated chemical fume hood.[5]

Emergency Equipment: Ensure an eyewash station and safety shower are immediately

accessible.[5][10] Have a chemical spill kit readily available.

Review SDS: Thoroughly read and understand the Safety Data Sheet (SDS) for 4-
(Chloromethyl)benzoyl chloride before beginning any work.[9]

Handling:

Personal Protective Equipment: Don all required PPE before handling the chemical.

Dispensing: Carefully weigh and dispense the chemical in the fume hood, avoiding the

creation of dust or vapors.

Reaction Setup: Use clean, dry glassware. The compound is sensitive to moisture.

Heating: If heating is required, use a well-controlled heating mantle or oil bath. Keep away

from open flames and hot surfaces.[2]
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Storage: Store the chemical in a tightly closed, properly labeled container in a cool, dry, and

well-ventilated area designated for corrosive materials.[2][3] Store locked up.[2][3]

Preparation

Don PPE

Ensure safety equipment is ready

Handling in Fume Hood

Proceed with experiment

Waste Collection

Collect all waste streams

Decontamination

Segregate and label waste

Disposal

Clean work area and equipment

Click to download full resolution via product page

Caption: Workflow for the safe handling of 4-(Chloromethyl)benzoyl chloride.

Emergency Response Plan
Immediate and appropriate action is crucial in the event of an emergency.
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Spill Response:

Evacuate: Immediately evacuate the affected area and alert nearby personnel.[11]

Ventilate: Ensure the area is well-ventilated, keeping fume hoods running.[9]

Containment: For small spills, if trained and equipped, contain the spill using an appropriate

absorbent material (e.g., vermiculite, dry sand).[10][12] Do not use water.[10]

Neutralization: For acid chlorides, neutralization should be approached with extreme caution

due to the potential for violent reactions. Generally, it is safer to absorb the material and

dispose of it as hazardous waste.

Large Spills: For large spills (greater than 1 liter), evacuate the laboratory, close the doors,

and call emergency services immediately.[10][11]

Exposure Response:

Inhalation: Move the individual to fresh air immediately.[2][3] If breathing is difficult,

administer oxygen. If not breathing, begin artificial respiration. Seek immediate medical

attention.[2]

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes while removing contaminated clothing and shoes.[2][10] Seek immediate medical

attention.

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, holding

the eyelids open.[2][10] Remove contact lenses if present and easy to do so.[2] Seek

immediate medical attention.

Ingestion: Do NOT induce vomiting.[2][3] Rinse the mouth with water. Seek immediate

medical attention.
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Caption: Emergency response workflow for exposure or spill incidents.

Disposal Plan
All waste containing 4-(Chloromethyl)benzoyl chloride must be treated as hazardous waste.

Waste Collection: Collect all waste, including contaminated absorbents and disposable PPE,

in a designated, compatible, and clearly labeled hazardous waste container.[10]

Container Labeling: The waste container must be labeled with "Hazardous Waste" and the

full chemical name: "4-(Chloromethyl)benzoyl chloride".

Storage: Store the waste container in a designated satellite accumulation area, away from

incompatible materials.

Disposal: Arrange for pick-up and disposal by a certified hazardous waste management

company in accordance with all local, state, and federal regulations.[2][3] Do not dispose of

this chemical down the drain.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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